Cas no 83960-83-2 (1-Cyclopentene-1-carboxaldehyde,2-ethyl-3-oxo-)

1-Cyclopentene-1-carboxaldehyde,2-ethyl-3-oxo- structure
83960-83-2 structure
Product Name:1-Cyclopentene-1-carboxaldehyde,2-ethyl-3-oxo-
CAS No:83960-83-2
MF:C8H10O2
MW:138.163802623749
CID:706966
PubChem ID:11309544
Update Time:2025-04-19

1-Cyclopentene-1-carboxaldehyde,2-ethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentene-1-carboxaldehyde,2-ethyl-3-oxo-
    • 2-ETHYL-3-OXO-1-CYCLOPENTENE-1-CARBOXALDEHYDE
    • 2-ethyl-3-oxocyclopentene-1-carbaldehyde
    • DTXSID90461843
    • AKOS006290838
    • 83960-83-2
    • FOVZCJUJRYGHQG-UHFFFAOYSA-N
    • SCHEMBL5710198
    • 2-Ethyl-3-oxocyclopent-1-ene-1-carbaldehyde
    • 2-Ethyl-3-formyl-2-cyclopentenone
    • Inchi: 1S/C8H10O2/c1-2-7-6(5-9)3-4-8(7)10/h5H,2-4H2,1H3
    • InChI Key: FOVZCJUJRYGHQG-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C=O)=C1CC

Computed Properties

  • Exact Mass: 138.068079557g/mol
  • Monoisotopic Mass: 138.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.1Ų
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